N-[4-(4-benzoylpiperazin-1-yl)phenyl]pentanamide

• Molecular Formula: C22H27N3O2
• Molecular Weight: 365.5 g/mol
• IUPAC Name: N-[4-(4-benzoylpiperazin-1-yl)phenyl]pentanamide
• InChI: InChI=1S/C22H27N3O2/c1-2-3-9-21(26)23-19-10-12-20(13-11-19)24-14-16-25(17-15-24)22(27)18-7-5-4-6-8-18/h4-8,10-13H,2-3,9,14-17H2,1H3,(H,23,26)
• InChI Key: FBRVRPDMRPZMIB-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3

Description

N-[4-(4-benzoylpiperazin-1-yl)phenyl]pentanamide, also known as BPP, is a compound that has been extensively studied due to its potential therapeutic applications. BPP is a piperazine derivative that has been shown to have various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

N-[4-(4-benzoylpiperazin-1-yl)phenyl]pentanamide exerts its effects by binding to specific receptors in the body, including the dopamine D2 receptor and the sigma-1 receptor. This compound has been shown to modulate the activity of these receptors, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has also been shown to modulate the activity of various signaling pathways in the body, including the MAPK/ERK pathway and the PI3K/Akt pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(4-benzoylpiperazin-1-yl)phenyl]pentanamide in lab experiments is its well-characterized synthesis method and mechanism of action. This compound has been extensively studied, and its effects have been well-documented. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which needs to be carefully monitored.

Future Directions

There are several future directions for the study of N-[4-(4-benzoylpiperazin-1-yl)phenyl]pentanamide, including the development of new drugs based on its structure and the investigation of its potential therapeutic applications in various diseases. This compound has also been shown to have potential as a diagnostic tool for various diseases, including cancer. Further studies are needed to fully understand the potential of this compound as a therapeutic agent and diagnostic tool.
In conclusion, this compound is a compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for the development of new drugs. Further studies are needed to fully understand the potential of this compound as a therapeutic agent and diagnostic tool.

Synthesis Methods

The synthesis of N-[4-(4-benzoylpiperazin-1-yl)phenyl]pentanamide involves the reaction of 4-benzoylpiperazine with 4-chlorobutyryl chloride in the presence of a base. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

N-[4-(4-benzoylpiperazin-1-yl)phenyl]pentanamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. This compound has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects, making it a promising candidate for the development of new drugs.